![molecular formula C22H16N4O B1224064 6-[[(6-Methyl-9-indolo[3,2-b]quinoxalinyl)amino]methylidene]-1-cyclohexa-2,4-dienone](/img/structure/B1224064.png)
6-[[(6-Methyl-9-indolo[3,2-b]quinoxalinyl)amino]methylidene]-1-cyclohexa-2,4-dienone
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Overview
Description
6-[[(6-methyl-9-indolo[3,2-b]quinoxalinyl)amino]methylidene]-1-cyclohexa-2,4-dienone is a quinoxaline derivative.
Scientific Research Applications
Quinoxaline Derivatives in Cancer Research
Quinoxaline derivatives, including 6-[[(6-Methyl-9-indolo[3,2-b]quinoxalinyl)amino]methylidene]-1-cyclohexa-2,4-dienone, have garnered interest in cancer research. The structural complexity of quinoxaline and its analogs facilitates a variety of biomedical applications, including their role as antitumoral agents. The diverse biological activities of these compounds, attributed to their ability to intercalate with DNA and inhibit topoisomerase enzymes, make them potential candidates for antitumor drug development (Pareek & Kishor, 2015). Moreover, pyrrolobenzimidazoles, a class similar to quinoxalines, exhibit cytotoxicity and antitumor activity, highlighting the significance of this class of compounds in cancer treatment (Skibo, 1998).
Heterocyclic Compounds in Corrosion Inhibition
Quinoxaline derivatives are also recognized for their application in corrosion inhibition. The high electron density of quinoxaline derivatives makes them effective in forming stable chelating complexes with metallic surfaces, thereby offering protection against corrosion. This property is particularly valuable in industrial applications where metal preservation is crucial (Verma, Quraishi, & Ebenso, 2020).
Role in Medicinal Chemistry
The structural properties of quinoxaline derivatives are leveraged in medicinal chemistry to create compounds with antimicrobial activities and for the treatment of chronic and metabolic diseases. The versatility of these compounds is evident from their wide-ranging applications in medicinal chemistry, further emphasizing their importance in scientific research (Pereira et al., 2015).
properties
Molecular Formula |
C22H16N4O |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
2-[(6-methylindolo[3,2-b]quinoxalin-9-yl)iminomethyl]phenol |
InChI |
InChI=1S/C22H16N4O/c1-26-19-11-10-15(23-13-14-6-2-5-9-20(14)27)12-16(19)21-22(26)25-18-8-4-3-7-17(18)24-21/h2-13,27H,1H3 |
InChI Key |
PEJFWNPXVJMBFA-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C(C=C2)N=CC3=CC=CC=C3O)C4=NC5=CC=CC=C5N=C41 |
Canonical SMILES |
CN1C2=C(C=C(C=C2)N=CC3=CC=CC=C3O)C4=NC5=CC=CC=C5N=C41 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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